Cas no 6310-09-4 (2-Acetyl-5-chlorothiophene)

2-Acetyl-5-chlorothiophene Properties

Names and Identifiers

• 2-Acetyl-5-chlorothiophene
• 5-Chloro-2-acetylthiophen
• 1-(5-chlorothiophen-2-yl)ethanone
• 1-(5-Chloro-2-thienyl)ethanone
• 2-Acetyl-5-chlorothiophene, 99%
• F0001-1715
• DTXSID70212436
• 5-Chlor-2-acetyl thiophen
• MFCD00005444
• J-507699
• 5-Chloro-2-acetyl thiophen
• Ketone, 5-chloro-2-thienyl methyl
• 2-Chloro-5-acetylthiophene
• Z56820418
• 1-(5-chlorothien-2-yl)ethanone
• PB11578
• AI-942/40232791
• STR03221
• EINECS 228-630-3
• 5-Chloro-2-acetylthiophene
• 1-(5-Chloro-2-thienyl)ethan-1-one
• 631-09-4
• SCHEMBL3492
• CS-W019588
• NSC 43020
• FS-1022
• AKOS000119493
• NS00035293
• AC-28052
• 1-(5-chloro-thiophen-2-yl)-ethanone
• 1-(5-chlorothiophen-2-yl)ethan-1-one
• BA 11044
• Ethanone, 1-(5-chloro-2-thienyl)-
• EN300-16904
• AM20100558
• 6310-09-4
• AI3-15902
• BIDD:GT0171
• 5-17-09-00391 (Beilstein Handbook Reference)
• NSC-43020
• A15990
• NSC43020
• HSG32J5KRT
• BRN 0113936
• FT-0660482
• 5-Chloro-2-thienyl methyl ketone
• 1-(5-chloro-2-thienyl)-1-ethanone
• FT-0610960
• InChI=1/C6H5ClOS/c1-4(8)5-2-3-6(7)9-5/h2-3H,1H
• DB-306597
• 5-CHLORO-2-ACETYLTHIOPHEN
• A1471
• STK400315
• DB-020328
• DTXCID70134927
• +Expand

• MDL： MFCD00005444
• InChIKey： HTZGPEHWQCRXGZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H5ClOS/c1-4(8)5-2-3-6(7)9-5/h2-3H,1H3
• SMILES： C1=C(SC(=C1)Cl)C(C)=O
• BRN： 113936

Computed Properties

• Exact Mass: 159.97500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 159.975
• Heavy Atom Count: 9
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.60410
• PSA: 45.31000
• Refractive Index: 1.559
• Boiling Point: 118°C/17mmHg(lit.)
• Melting Point: 45.0 to 48.0 deg-C
• Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
• Color/Form: solid
• Solubility: Not determined
• Sensitiveness: Light Sensitive
• Density: 1.3240 (estimate)

2-Acetyl-5-chlorothiophene Security Information

• RTECS：OB1745000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S24/25
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1
• Hazardous Material transportation number：UN2811
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• PackingGroup：III
• Risk Phrases： 20/21/22
• Signal Word：Warning
• HazardClass：6.1

2-Acetyl-5-chlorothiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%